Cas no 91065-83-7 (1-Naphthalenecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-)

5-Bromo-1,2,3,4-tetrahydro-1-naphthalenecarboxylic acid is a brominated tetralin derivative with a carboxylic acid functional group, offering utility as an intermediate in organic synthesis. Its partially hydrogenated naphthalene core enhances stability while retaining reactivity for further functionalization. The bromine substituent provides a handle for cross-coupling reactions, enabling applications in pharmaceuticals, agrochemicals, and materials science. The carboxylic acid moiety allows for derivatization into esters, amides, or other derivatives. This compound is particularly valuable in medicinal chemistry for scaffold diversification due to its rigid, lipophilic structure. Typical purity grades (>95%) ensure consistent performance in synthetic applications. Proper handling is recommended due to potential sensitivity to light and moisture.

1-Naphthalenecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro- structure

91065-83-7 structure

Product Name:1-Naphthalenecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-

CAS No:91065-83-7

MF:C₁₁H₁₁BrO₂

MW:255.107842683792

CID:5840139

PubChem ID:83844059

Update Time:2025-11-02

1-Naphthalenecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro-
- 5-bromo-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
- 91065-83-7
- EN300-6487944
- Inchi： 1S/C11H11BrO2/c12-10-6-2-3-7-8(10)4-1-5-9(7)11(13)14/h2-3,6,9H,1,4-5H2,(H,13,14)
- InChI Key： KVBUWLGRRCWYDM-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)C2=C(C(Br)=CC=C2)CCC1

Computed Properties

Exact Mass: 253.99424g/mol
Monoisotopic Mass: 253.99424g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.548±0.06 g/cm3(Predicted)
Boiling Point: 386.3±42.0 °C(Predicted)
pka: 4.11±0.20(Predicted)

1-Naphthalenecarboxylic acid, 5-bromo-1,2,3,4-tetrahydro- Pricemore >>

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